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BMIM TFSI storage conditions below 30C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

CAS No.: 174899-83-3

Cat. No.: S644962

Storage and Handling Specifications

The table below summarizes the key storage information for BMIM TFSI from supplier data sheets:

Attribute Specification

Recommended Long-term Storage -20°C [1] [2]

Physical State Liquid [1] [2]

Shelf Life 2 years from receipt (when stored at -20°C) [1]
Hygroscopicity Absorbs moisture, which can reduce solubility [1]

Suppliers indicate this product is for research use only and is not intended for diagnostic or therapeutic use

[1][2].

Experimental Workflow for Handling

For your research, it is critical to use proper handling protocols to maintain the integrity of BMIM TFSI,
especially given its hygroscopic nature. The diagram below outlines a recommended workflow from retrieval

to experimental use.
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Workflow for handling BMIM TFSI to ensure stability.

Guidance for Storage Condition Investigation

Since manufacturer data focuses on frozen storage, here are steps you can take to establish protocols for

storage below 30°C:

e Consult Specialized Literature: Search scientific databases for peer-reviewed studies on the
long-term thermal stability of ionic liquids, particularly imidazolium-based salts like BMIM TFSI.
Look for "accelerated aging studies" which can predict stability at various temperatures.
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e Perform Direct Stability Testing: Design an experiment to monitor the purity and ionic
conductivity of BMIM TFSI samples stored at your target temperature (e.g., 25°C) over time,
comparing them against a control sample stored at -20°C.

e Contact Manufacturers Directly: Reach out to the technical support teams of chemical suppliers for
any unpublished stability data or recommendations regarding storage at non-frozen conditions [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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